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Compound Name: 1,2-Bis(dibromomethyl)benzene

Cat. No.: B1266051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the spectroscopic data for α,α,α',α'-

tetrabromo-o-xylene (CAS No: 13209-15-9). Due to the limited availability of public domain,

experimentally-derived spectra for this specific compound, this document presents a

combination of known physical properties, detailed synthetic protocols, generalized

experimental methodologies for spectroscopic analysis, and predicted spectroscopic data

based on the compound's structure. This guide is intended to serve as a valuable resource for

researchers and professionals in drug development and other scientific fields who are working

with or synthesizing this and related compounds.

Introduction
α,α,α',α'-Tetrabromo-o-xylene, also known as 1,2-bis(dibromomethyl)benzene, is a

halogenated aromatic compound. Its structure, featuring two dibromomethyl groups on

adjacent positions of a benzene ring, makes it a versatile reagent and building block in organic

synthesis. Accurate spectroscopic characterization is crucial for confirming the identity and

purity of this compound. This guide outlines the expected spectroscopic features and provides

the necessary protocols for its analysis.
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Property Value Reference

CAS Number 13209-15-9 [1]

Molecular Formula C₈H₆Br₄ [1]

Molecular Weight 421.75 g/mol [1]

Appearance
Off-white to grey crystalline

powder

Melting Point 114-116 °C [2]

IUPAC Name
1,2-

Bis(dibromomethyl)benzene
[1]

Synthesis of α,α,α',α'-Tetrabromo-o-xylene
A common method for the synthesis of α,α,α',α'-tetrabromo-o-xylene is the free-radical

bromination of o-xylene. The following protocol is adapted from established literature

procedures.[3]

Experimental Protocol
Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a dropping

funnel, and a reflux condenser. The top of the condenser is connected to a gas trap to

neutralize the evolving hydrogen bromide gas. A high-intensity lamp (e.g., a 300-watt

tungsten lamp) is positioned close to the flask to initiate and sustain the radical chain

reaction.

Reagents: o-Xylene is dissolved in a suitable inert solvent, such as carbon tetrachloride

(CCl₄), and heated to reflux.

Bromination: Elemental bromine (Br₂), dried over concentrated sulfuric acid, is added

dropwise to the refluxing solution. The addition rate is carefully controlled to maintain a

steady reaction and avoid an accumulation of unreacted bromine. The reaction mixture is

irradiated with the lamp throughout the addition process.
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Reaction Monitoring: The reaction is monitored by observing the color of the refluxing

solvent; the disappearance of the bromine color indicates its consumption. The reaction

typically proceeds for several hours.

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

solution is then washed sequentially with water, a dilute aqueous solution of a reducing

agent (like sodium bisulfite) to remove any remaining bromine, and finally with brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or

Na₂SO₄), and the solvent is removed under reduced pressure. The crude product is then

purified by recrystallization from a suitable solvent, such as chloroform or ethanol, to yield

the final product as a crystalline solid.

Synthesis Workflow Diagram
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Synthesis of α,α,α',α'-Tetrabromo-o-xylene

Reaction Setup

Bromination Reaction

Workup

Purification

Assemble 3-necked flask with stirrer, dropping funnel, and reflux condenser with gas trap.
Position high-intensity lamp.

Charge flask with o-xylene and CCl₄.
Heat to reflux.

Add Br₂ dropwise under irradiation.

Cool reaction mixture.

Wash with H₂O, NaHSO₃ (aq), and brine.

Dry organic layer with MgSO₄.

Evaporate solvent in vacuo.

Recrystallize from chloroform/ethanol.

α,α,α',α'-Tetrabromo-o-xylene
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General Workflow for Spectroscopic Characterization

Sample Preparation

Data Acquisition

Data Analysis and Interpretation

Structure Confirmation

Prepare samples for each spectroscopic technique (e.g., dissolve in deuterated solvent for NMR).

¹H and ¹³C NMR FT-IR Mass Spectrometry

Analyze chemical shifts, coupling constants, and integration. Identify characteristic functional group absorptions. Determine molecular weight and fragmentation patterns.

Combine all spectroscopic data to confirm the structure and purity of the compound.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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